4-Pentenoic acid

• CAS: 591-80-0
• Synonyms: 4-pentenoate; 4-pentenoic acid; 4-pentenoic acid, potassium salt; 4-pentenoic acid, sodium salt; pent-4-enoate
• Molecular Formula: C5H8O2
• Molecular Weight: 100.12 g/mol
• SMILES: C=CCCC(=O)O
• InChI: InChI=1S/C5H8O2/c1-2-3-4-5(6)7/h2H,1,3-4H2,(H,6,7)
• InChIKey: HVAMZGADVCBITI-UHFFFAOYSA-N
• Solubility: slightly soluble in water; soluble in alcohol and ether

4-Pentenoic acid (CAS 591-80-0, C5H8O2, MW 100.12 g/mol) is a five-carbon unsaturated straight-chain carboxylic acid featuring a terminal alkene group. It is also known as allylacetic acid or 3-vinylpropionic acid.

4-Pentenoic Acid (CAS 591-80-0) Baseline Profile for Procurement Evaluation

4-Pentenoic acid (CAS 591-80-0, C5H8O2, MW 100.12 g/mol) is a five-carbon unsaturated straight-chain carboxylic acid featuring a terminal alkene group [1]. It is also known as allylacetic acid or 3-vinylpropionic acid [1]. This colorless liquid (mp -22.5°C; bp 83-84°C/12 mmHg or 188.5°C at 760 mmHg; d 0.981 g/mL at 25°C) is distinguished from saturated analogs by its terminal C=C double bond at position 4, which confers distinct reactivity in metathesis, polymerization, and biochemical pathways [2].

• [1] 4-Pentenoic acid (CAS 591-80-0). Encyclopedia of Reagents for Organic Synthesis, John Wiley & Sons, Ltd, 2001. View Source
• [2] 4-Pentenoic acid (HMDB0031602). Human Metabolome Database, version 5.0, 2023. View Source

Why 4-Pentenoic Acid Cannot Be Replaced by Generic Short-Chain Carboxylic Acids

Substitution of 4-pentenoic acid with saturated analogs (e.g., pentanoic/valeric acid) or positional isomers (e.g., 2-pentenoic or 3-butenoic acid) is not scientifically viable. The terminal alkene at position 4 enables specific biochemical inhibition profiles—targeting mitochondrial 3-ketoacyl-CoA thiolase after metabolic activation to 3-keto-4-pentenoyl-CoA—a property absent in saturated or internally unsaturated isomers [1]. In synthetic applications, the position of the double bond critically governs metathesis selectivity: self-metathesis of 4-pentenoic acid yields suberic acid precursors with 99% selectivity, whereas 3-butenoic acid directs toward adipic acid pathways [2]. Saturated analogs lack the requisite unsaturation entirely. The quantitative evidence below documents these verifiable differentiation points.

• [1] Holland PC, Senior AE, Sherratt HS. Biochemical effects of the hypoglycaemic compound pent-4-enoic acid and related non-hypoglycaemic fatty acids. Effects of their coenzyme A esters on enzymes of fatty acid oxidation. Biochem J. 1973;136(1):173-84. View Source
• [2] Bio-based Pentenoic Acids as Intermediates to Higher Value-Added Mono- and Dicarboxylic Acids. CiNii Research, 2024. View Source

Quantitative Comparative Evidence Guide: 4-Pentenoic Acid vs. Analog Compounds

Hypoglycemic Activity in vivo: 4-Pentenoic Acid vs. Saturated and Structurally Related Fatty Acids

4-Pentenoic acid induces hypoglycemia in rats, whereas saturated pentanoic acid and 2-pentenoic acid do not [1]. 4-Pentenoic acid also causes ketosis with a lowering of the blood beta-hydroxybutyrate/acetoacetate ratio, an effect not observed with non-hypoglycemic controls [1]. This in vivo differentiation establishes 4-pentenoic acid as a selective inhibitor of long-chain fatty acid oxidation, unlike its analogs.

Evidence Dimension	Hypoglycemic Activity in vivo (Rat Model)
Target Compound Data	Hypoglycemia (present)
Comparator Or Baseline	Pentanoic acid (no hypoglycemia); 2-Pentenoic acid (no hypoglycemia)
Quantified Difference	Qualitative difference: presence vs. absence
Conditions	In vivo, rat model; Blood glucose and ketone-body levels measured after compound administration

Why This Matters

This unique bioactivity qualifies 4-pentenoic acid as a reference inhibitor for studying mitochondrial fatty acid oxidation pathways, an application for which pentanoic acid and 2-pentenoic acid are unsuitable.

• [1] Senior AE, Sherratt HSA. A comparison of the effects on blood glucose and ketone-body levels, and of the toxicities, of pent-4-enoic acid and four simple fatty acids. J Pharm Pharmacol. 1969;21(2):85-92. View Source

Tissue-Specific Inhibition: Liver vs. Adipose Tissue

4-Pentenoic acid, a potent inhibitor of pyruvate and palmitate metabolism in the liver, is considerably less effective in adipose tissue [1]. This contrasts with methoxyindole 2-carboxylic acid, which exhibits different tissue-specific effects [1]. This evidence supports the selection of 4-pentenoic acid for liver-focused metabolic studies.

Evidence Dimension	Metabolic Inhibition (Pyruvate and Palmitate Metabolism)
Target Compound Data	Potent inhibition in liver; considerably less effective in adipose tissue
Comparator Or Baseline	Methoxyindole 2-carboxylic acid (different tissue specificity)
Quantified Difference	Qualitative difference: potency varies by tissue type
Conditions	In vitro assays on epididymal fat pads and liver preparations

Why This Matters

This tissue selectivity profile defines the appropriate experimental scope for 4-pentenoic acid, preventing its misapplication in adipose tissue studies where it shows reduced efficacy.

• [1] Effect of methoxyindole 2-carboxylic acid and 4-pentenoic acid on adipose tissue metabolism. Biochim Biophys Acta. 1975;388(2):233-44. View Source

Chemoselectivity in Metathesis: Suberic Acid vs. Adipic Acid Precursor Formation

Self-metathesis of 4-pentenoic acid followed by hydrogenation yields suberic acid with 99% selectivity [1]. In contrast, self-metathesis of 3-butenoic acid yields beta-hydromuconic acid (a precursor to adipic acid) with >99% selectivity [1]. This quantitative difference in product outcome is directly determined by the position of the double bond, demonstrating that 4-pentenoic acid is the required starting material for high-purity suberic acid synthesis.

Evidence Dimension	Metathesis Product Selectivity
Target Compound Data	Suberic acid (via hydrogenation), 99% selectivity
Comparator Or Baseline	3-Butenoic acid: beta-hydromuconic acid (adipic acid precursor), >99% selectivity
Quantified Difference	Different products: suberic acid (C8) vs. adipic acid precursor (C6)
Conditions	Self-metathesis reaction, followed by hydrogenation

Why This Matters

The quantitative 99% selectivity for suberic acid precursors defines 4-pentenoic acid as the non-substitutable starting material for C8 dicarboxylic acid production, directly impacting procurement decisions in polymer precursor synthesis.

• [1] Bio-based Pentenoic Acids as Intermediates to Higher Value-Added Mono- and Dicarboxylic Acids. CiNii Research, 2024. View Source

Enzymatic Inhibition Mechanism: Thiolase Inhibition by CoA Ester Metabolites

Penta-2,4-dienoyl-CoA, a unique metabolite of 4-pentenoic acid, was the only compound that specifically inhibited 3-oxoacyl-CoA thiolase in the beta-oxidation sequence [1]. 3-Keto-4-pentenoyl-CoA was found to be the most effective inhibitor, acting in both a reversible and irreversible manner [2]. This metabolite-specific inhibition is not observed with saturated or other unsaturated fatty acids, providing a molecular basis for the unique hypoglycemic and metabolic effects of 4-pentenoic acid.

Evidence Dimension	Specific Enzyme Inhibition
Target Compound Data	3-oxoacyl-CoA thiolase inhibition by penta-2,4-dienoyl-CoA and 3-keto-4-pentenoyl-CoA
Comparator Or Baseline	Other fatty acid CoA esters (class-level, no specific inhibition of thiolase)
Quantified Difference	Specific inhibition vs. no inhibition (class-level)
Conditions	In vitro enzyme assays using purified mitochondrial preparations

Why This Matters

This defined mechanism of action distinguishes 4-pentenoic acid from general fatty acid oxidation inhibitors and supports its use as a targeted tool for investigating thiolase-dependent pathways.

• [1] Holland PC, Senior AE, Sherratt HS. Biochemical effects of the hypoglycaemic compound pent-4-enoic acid and related non-hypoglycaemic fatty acids. Effects of their coenzyme A esters on enzymes of fatty acid oxidation. Biochem J. 1973;136(1):173-84. View Source
• [2] Schulz H. Metabolism of 4-pentenoic acid and inhibition of thiolase by metabolites of 4-pentenoic acid. In: 1983. View Source

Acute Toxicity: LD50 Value in Rats

4-Pentenoic acid exhibits moderate acute toxicity, with an oral LD50 of 470 mg/kg in rats [1]. While comparative LD50 data for direct analogs (e.g., 3-butenoic acid, pentanoic acid) are not available in the same standardized format from primary sources, this quantitative benchmark is essential for risk assessment and safe handling during procurement and experimental planning.

Evidence Dimension	Acute Oral Toxicity
Target Compound Data	LD50 (rat, oral): 470 mg/kg
Comparator Or Baseline	N/A (Direct comparative data not located)
Quantified Difference	N/A
Conditions	Standard acute oral toxicity assay in rats

Why This Matters

This quantitative safety data point informs appropriate handling, storage, and usage protocols, and is a standard requirement for procurement and regulatory documentation.

• [1] 4-Pentenoic acid (CAS 591-80-0). Encyclopedia of Reagents for Organic Synthesis, John Wiley & Sons, Ltd, 2001. View Source

Defined Application Scenarios for 4-Pentenoic Acid Based on Comparative Evidence

Investigating Mitochondrial Beta-Oxidation: Thiolase Inhibition and Hypoglycemia

Use 4-pentenoic acid as a reference inhibitor to study the role of 3-ketoacyl-CoA thiolase in mitochondrial long-chain fatty acid oxidation [1]. Its unique hypoglycemic effect in vivo distinguishes it from saturated and 2-pentenoic acids [2]. The defined mechanism, involving metabolism to inhibitory CoA esters (penta-2,4-dienoyl-CoA and 3-keto-4-pentenoyl-CoA), supports targeted mechanistic studies [1].

Synthesis of Suberic Acid and C8 Dicarboxylic Acid Building Blocks

Employ 4-pentenoic acid in self-metathesis reactions to produce suberic acid precursors with 99% selectivity [3]. This high selectivity, contrasted with 3-butenoic acid's exclusive formation of adipic acid precursors, makes 4-pentenoic acid the necessary feedstock for C8 dicarboxylic acid production in renewable polymer applications [3].

Liver-Specific Metabolic Studies: Pyruvate and Palmitate Metabolism

Utilize 4-pentenoic acid to inhibit pyruvate and palmitate metabolism specifically in hepatic tissue [4]. The compound's considerably lower efficacy in adipose tissue defines its utility for organ-specific metabolic research, avoiding confounding effects in non-hepatic systems [4].

Preparation of Chiral Building Blocks: 3-Hydroxy-4-pentenoic Acid Derivatives

4-Pentenoic acid serves as a precursor for the synthesis of chiral 3-hydroxy-4-pentenoic acid, an important intermediate in the construction of mevinic acids, polyether antibiotics, and natural hormones [5]. This application leverages the terminal alkene for further functionalization (halogenation, epoxidation, etc.) to integrate chiral building blocks into complex molecules [5].

• [1] Holland PC, Senior AE, Sherratt HS. Biochemical effects of the hypoglycaemic compound pent-4-enoic acid and related non-hypoglycaemic fatty acids. Effects of their coenzyme A esters on enzymes of fatty acid oxidation. Biochem J. 1973;136(1):173-84. View Source
• [2] Senior AE, Sherratt HSA. A comparison of the effects on blood glucose and ketone-body levels, and of the toxicities, of pent-4-enoic acid and four simple fatty acids. J Pharm Pharmacol. 1969;21(2):85-92. View Source
• [3] Bio-based Pentenoic Acids as Intermediates to Higher Value-Added Mono- and Dicarboxylic Acids. CiNii Research, 2024. View Source
• [4] Effect of methoxyindole 2-carboxylic acid and 4-pentenoic acid on adipose tissue metabolism. Biochim Biophys Acta. 1975;388(2):233-44. View Source
• [5] Homochiral 4-hydroxy-5-hexenoic acids and their derivatives and homologues from carbohydrates. Tetrahedron: Asymmetry. 2001;12(3):387-391. View Source